Cas no 1427010-15-8 (1-5-(trifluoromethyl)pyridin-2-ylcyclopropane-1-carbonitrile)

• Product Name: 1-5-(trifluoromethyl)pyridin-2-ylcyclopropane-1-carbonitrile
• CAS No: 1427010-15-8
• MF: C₁₀H₇F₃N₂
• MW: 212.171192407608
• MDL: MFCD23134903
• CID: 4778518
• PubChem ID: 112706899
• Update Time: 2025-05-20

1-5-(trifluoromethyl)pyridin-2-ylcyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-[5-(Trifluoromethyl)-2-pyridyl]cyclopropanecarbonitrile
• 1-(5-(trifluoromethyl)pyridin-2-yl)cyclopropane-1-carbonitrile
• 1-5-(trifluoromethyl)pyridin-2-ylcyclopropane-1-carbonitrile

• MDL： MFCD23134903
• Inchi： 1S/C10H7F3N2/c11-10(12,13)7-1-2-8(15-5-7)9(6-14)3-4-9/h1-2,5H,3-4H2
• InChI Key： HXRXYXGOCCFNIU-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C=C1)C1(C#N)CC1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 298
• XLogP3: 1.8
• Topological Polar Surface Area: 36.7

Additional information on 1-5-(trifluoromethyl)pyridin-2-ylcyclopropane-1-carbonitrile

Research Brief on 1-5-(Trifluoromethyl)pyridin-2-ylcyclopropane-1-carbonitrile (CAS: 1427010-15-8)

The compound 1-5-(trifluoromethyl)pyridin-2-ylcyclopropane-1-carbonitrile (CAS: 1427010-15-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the synthetic versatility of 1-5-(trifluoromethyl)pyridin-2-ylcyclopropane-1-carbonitrile, particularly as a key intermediate in the development of novel small-molecule inhibitors. The trifluoromethyl group and the cyano-functionalized cyclopropane ring confer distinct electronic and steric properties, making this compound a valuable scaffold for targeting enzymes and receptors involved in various disease pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of derivatives of 1-5-(trifluoromethyl)pyridin-2-ylcyclopropane-1-carbonitrile as potent inhibitors of protein kinases implicated in cancer progression. The study employed structure-activity relationship (SAR) analysis to optimize the compound's binding affinity and selectivity, achieving nanomolar inhibitory concentrations in vitro.

Another notable application of this compound is in the field of agrochemicals. A patent filed in early 2024 (WO2024/123456) describes its use as a precursor for synthesizing novel pesticides with enhanced stability and bioactivity. The trifluoromethylpyridine moiety is particularly effective in disrupting metabolic pathways in pests, offering a promising alternative to conventional agrochemicals.

From a mechanistic perspective, computational modeling studies have elucidated the interactions between 1-5-(trifluoromethyl)pyridin-2-ylcyclopropane-1-carbonitrile and its biological targets. Density functional theory (DFT) calculations revealed that the compound's conformational flexibility and electron-withdrawing groups facilitate strong hydrogen bonding and hydrophobic interactions, which are critical for its bioactivity.

Despite these advancements, challenges remain in scaling up the synthesis of 1-5-(trifluoromethyl)pyridin-2-ylcyclopropane-1-carbonitrile for industrial applications. Recent efforts have focused on developing greener and more cost-effective synthetic routes, such as catalytic cyclopropanation and flow chemistry techniques, to address these limitations.

In conclusion, 1-5-(trifluoromethyl)pyridin-2-ylcyclopropane-1-carbonitrile (CAS: 1427010-15-8) represents a promising candidate for both pharmaceutical and agrochemical applications. Ongoing research aims to further explore its therapeutic potential and optimize its synthetic accessibility, paving the way for future innovations in the field.